BENGHE Methodological & Application

Check Availability & Pricing

Introduction: A Multifaceted Building Block in
Organic Synthesis

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Ethyl (E)-2-cyano-3-
Compound Name:
ethoxycrotonate

Cat. No.: B1594154

Ethyl (E)-2-cyano-3-ethoxycrotonate is a highly functionalized organic compound that serves
as a versatile and valuable intermediate in the synthesis of a wide array of complex molecules,
particularly heterocyclic systems.[1] Its structure is characterized by a crotonate backbone
featuring a cyano group and an ethoxy group, which impart a unique and powerful reactivity
profile.[1] The presence of an electron-withdrawing cyano group and an ester group,
conjugated with a double bond that is further activated by an ethoxy (enol ether) moiety, makes
this molecule an exceptional tool for constructing carbon-carbon and carbon-heteroatom
bonds.

This guide provides an in-depth exploration of Ethyl (E)-2-cyano-3-ethoxycrotonate, from its
fundamental properties and synthesis to its practical application in the laboratory. Detailed
protocols for its use in the construction of key heterocyclic scaffolds relevant to pharmaceutical
and agrochemical research are presented, underpinned by mechanistic insights to aid the
researcher in understanding and optimizing these transformations.

Physicochemical and Structural Characteristics

Understanding the fundamental properties of a reagent is paramount for its effective use in
synthesis. Ethyl (E)-2-cyano-3-ethoxycrotonate is typically a white to pale yellow crystalline
solid or powder.[2][3]
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Property Value Source(s)
CAS Number 932750-29-3; 35260-93-6 [2][41[5]
Molecular Formula CoH13NOs [1112]14]
Molecular Weight 183.20 g/mol [41[6]

ethyl (2E)-2-cyano-3-
IUPAC Name [21[4]
ethoxybut-2-enoate

White to pale yellow crystals,
Appearance _ [2]
crystalline powder, or powder

Melting Point 69.5-75.5 °C [2][3]
. _ 304.65 °C at 760 mmHg
Boiling Point , [3]
(Predicted)
Topological Polar Surface Area  59.3 A2 [4]

Solubilit Soluble in many common
olubility _
organic solvents.

Synthesis of Ethyl (E)-2-cyano-3-ethoxycrotonate

The most common and efficient synthesis of Ethyl (E)-2-cyano-3-ethoxycrotonate involves
the condensation of ethyl cyanoacetate with triethyl orthoacetate. This reaction leverages the
acidity of the a-carbon in ethyl cyanoacetate and the electrophilic nature of the orthoester.

Reaction Principle

The reaction is a condensation process where ethyl cyanoacetate reacts with triethyl
orthoacetate, typically in the presence of an acid catalyst like acetic anhydride, which facilitates
the elimination of ethanol molecules to form the stable, conjugated enol ether product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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